Cas no 503-49-1 (Meglutol)

Meglutol Properties

Names and Identifiers

• 3-hydroxy-3-methylglutaric acid
• 3-Hydroxy-3-methylpentanedioic acid
• Dicrotalic acid
• Meglutol
• 3-Hydroxy-3-methylpentane-1,5-dioic Acid
• Lipoglutaren
• Medroglutaric acid
• 3-hydroxy-3-methyl-glutaric acid
• HMGA
• beta-Hydroxy-beta-methylglutaric acid
• Meglutolum
• Pentanedioic acid, 3-hydroxy-3-methyl-
• Meglutol [USAN:INN]
• Meglutolum [INN-Latin]
• CB 337
• Glutaric acid, 3-hydroxy-3-methyl-
• 3-Hydroxy-3-methylglutarate
• 3-Hydroxymethylglutaric acid
• CLA99KCD53
• SCHEMBL28443
• 503-49-1
• UNII-CLA99KCD53
• 3-Hydroxy-3-methylglutaric acid, >=95%
• 3-hydroxy-3-methyl glutaric acid
• beta-Hydroxy-beta-Methylglutarate
• EINECS 207-971-1
• Dicrotalate
• NS00014740
• NPOAOTPXWNWTSH-UHFFFAOYSA-N
• 3-Hydroxy-3-methylglutaricAcid
• (S)-3-Hydroxy-3-methylglutaric acid
• bmse000335
• F17049
• Meglutol (USAN/INN)
• HY-B1189
• D04897
• CHEBI:16831
• A871595
• CHEMBL50444
• MEGxp0_001907
• H0436
• A90FC159-16ED-49CA-9A7F-D90B0A5B3EBC
• NSC-361411
• MEGLUTOL [MI]
• GLUTARIC ACID, BETA-HYDROXY METHYL
• BRN 1769194
• b-Hydroxy-b-methylglutaric acid
• Dicrotalic acid;3-Hydroxy-3-methylglutaric acid
• MFCD00002712
• NSC 361411
• BDBM50160720
• 3-HYDROXY-3-METHYLPENTANE-1
• CCG-213633
• MEGLUTOL [USAN]
• Q524670
• NSC-760412
• DTXSID90198304
• b-Hydroxy-b-methylglutarate
• NSC760412
• SR-01000763754
• FT-0669836
• 4-03-00-01166 (Beilstein Handbook Reference)
• NCGC00169018-01
• 3-Methyl-3-hydroxyglutarate
• SR-01000763754-2
• 3-Hydroxy-3-methylglutaric acid, purum, >=95.0% (GC)
• MLS001066390
• AKOS000280741
• 3-Hydroxymethylglutarate
• CB-337
• (S)-Meglutol
• Pharmakon1600-01506183
• 3-Hydroxy-3-methylpentanedioic acid; Dicrotalic acid; Meglutol
• CS-4798
• ACon1_000502
• HMS3264B09
• 3-Methyl-3-hydroxyglutaric acid
• GTPL2960
• NSC361411
• DB04377
• AS-63885
• C03761
• AB00698060_04
• SMR000471861
• MEGLUTOL [MART.]
• HMG
• MEGLUTOL [INN]
• 3-Hydorxy-3-methylglutaric acid
• 3-OH-3-methyl-Glutars�ure; Meglutol
• MLSMR
• Menotrophin?
• (3R)-3,5,5-trihydroxy-3-methylpentanoic acid
• Dicrotalic acid; 3-Hydroxy-3-methylglutaric acid
• DB-071173
• BRD-K00495673-001-05-2
• XII
• +Expand

• MDL： MFCD00002712
• InChIKey： NPOAOTPXWNWTSH-UHFFFAOYSA-N
• Inchi： 1S/C6H10O5/c1-6(11,2-4(7)8)3-5(9)10/h11H,2-3H2,1H3,(H,7,8)(H,9,10)
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H]
• BRN： 1769194

Computed Properties

• Exact Mass: 162.05300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 162.05282342g/mol
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 94.8

Experimental Properties

• LogP: -0.31320
• PSA: 94.83000
• Merck: 5808
• Refractive Index: 1.4230 (estimate)
• Boiling Point: 120°C/13mmHg(lit.)
• Melting Point: 106.0 to 110.0 deg-C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.2132 (rough estimate)

Meglutol Security Information

• Symbol: GHS07
• RTECS：MA3753000
• WGK Germany：2
• Safety Term：S22-S24/25
• Safety Instruction： S22; S24/25; S36; S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• Toxicity：LD50 in mice (g/kg): 7.33 orally; 3.23 i.p. (Savoie, Lupien)
• FLUKA BRAND F CODES：10

Meglutol Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%